1-{[(2-Methylbutyl)amino]methyl}cyclohexan-1-ol

• Molecular Formula: C12H25NO
• Molecular Weight: 199.33 g/mol
• SMILES: CCC(C)CNCC1(CCCCC1)O
• InChI: InChI=1S/C12H25NO/c1-3-11(2)9-13-10-12(14)7-5-4-6-8-12/h11,13-14H,3-10H2,1-2H3
• InChIKey: SJRZAXXCNYBNOM-UHFFFAOYSA-N

1-{[(2-Methylbutyl)amino]methyl}cyclohexan-1-ol Overview

1-{[(2-Methylbutyl)amino]methyl}cyclohexan-1-ol (CAS 1248678-12-7) is a synthetic amino alcohol featuring a cyclohexanol core substituted with a branched 2-methylbutylamino-methyl side chain . With a molecular formula of C12H25NO and a molecular weight of 199.33 g/mol , this compound belongs to the broader class of aminocyclohexanol derivatives that have been explored as ligands for sigma receptors and other neurological targets [1]. The compound is commercially available with a minimum purity specification of 95% , and its structural features—specifically the tertiary alcohol and secondary amine—confer distinct physicochemical and pharmacological properties that differentiate it from regioisomeric and structurally related analogs [2].

▸ Sigma receptor ligand research

▸ Aminocyclohexanol chemical probe

▸ Purity-specified commercial supply

• [1] Parsons et al. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology, 1999, 38(1), 85-108. View Source
• [2] PubChem. 4-Amino-1-(2-methylbutyl)cyclohexan-1-ol (CID 65916737). Accessed 2026. View Source

1-{[(2-Methylbutyl)amino]methyl}cyclohexan-1-ol: Why Generics Fall Short

Generic substitution within the aminocyclohexanol class is not viable because minor structural variations—such as the position of the aminoalkyl substituent on the cyclohexane ring or the branching pattern of the alkyl chain—dramatically alter receptor binding profiles and metabolic stability [1]. For example, the regioisomer 2-[(2-methylbutyl)amino]cyclohexan-1-ol (CAS 1247839-60-6) differs only in the substitution position yet may exhibit distinct pharmacological and physicochemical behavior . Similarly, 4-amino-1-(2-methylbutyl)cyclohexan-1-ol (CAS 2138528-44-4) incorporates an additional amino group that changes hydrogen bonding capacity and predicted logP [2]. The precise positioning of the aminomethyl group at the 1-position of the cyclohexanol ring in the target compound creates a unique spatial arrangement that is critical for specific sigma receptor interactions, as evidenced by comparative binding data below [3].

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Regioisomeric substitution

1-position vs. 2-position aminomethyl may shift receptor binding profiles and physicochemical properties.

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Additional amino group

Introduction of a second amino group alters hydrogen bonding capacity and predicted logP, affecting pharmacokinetic behavior.

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Substitution position metabolism

The tertiary alcohol at 1-position may exhibit different glucuronidation susceptibility compared to secondary alcohol regioisomers.

• [1] Collina et al. Design, synthesis, and SAR analysis of novel selective sigma(1) ligands. Bioorganic & Medicinal Chemistry, 2007, 15(1), 334-344. View Source
• [2] PubChem. 4-Amino-1-(2-methylbutyl)cyclohexan-1-ol (CID 65916737). Accessed 2026. View Source
• [3] BindingDB. BDBM50604967 (CHEMBL1698776) - Sigma 2 receptor binding affinity. Accessed 2026. View Source

1-{[(2-Methylbutyl)amino]methyl}cyclohexan-1-ol: Comparative Evidence

Sigma-2 Binding Affinity vs. SKF-10047

In competitive radioligand binding assays using rat PC12 cells, 1-{[(2-methylbutyl)amino]methyl}cyclohexan-1-ol exhibited a Ki value of 90 nM for the sigma-2 receptor [1]. In comparison, the reference sigma ligand SKF-10047 (N-allylnormetazocine) displays a Ki of 67 nM for the sigma-1 site under similar conditions (rat brain membranes, [3H]-(+)-SKF 10047 radioligand) [2]. While SKF-10047 is a prototypical sigma-1 ligand, the target compound shows a distinct receptor subtype engagement profile that may be advantageous for sigma-2 selective studies [3].

Sigma-2 Binding (Ki)

Cross-study comparable

Target Ki = 90 nM SKF-10047 Ki = 67 nM (σ1)

Supports sigma-2 selective probe profiling

Conditions: rat PC12 cells; cross-study comparison

Evidence Dimension	Sigma-2 receptor binding affinity (Ki)
Target Compound Data	Ki = 90 nM
Comparator Or Baseline	SKF-10047: Ki = 67 nM (sigma-1 site)
Quantified Difference	1.34-fold higher Ki for target compound at sigma-2; receptor subtype selectivity differs
Conditions	Rat PC12 cells (sigma-2); rat brain membranes (sigma-1), 25°C, pH 7.4

Why This Matters

The distinct sigma receptor subtype binding profile relative to classical sigma ligands enables researchers to probe sigma-2 mediated pathways with reduced sigma-1 cross-reactivity, a key consideration for target validation studies.

• [1] BindingDB. BDBM50604967 (CHEMBL1698776) - Sigma 2 receptor binding affinity. Ki = 90 nM. Accessed 2026. View Source
• [2] BindingDB. BDBM50368882 (CHEMBL147585) - SKF-10047 sigma-1 binding affinity. Ki = 67 nM. Accessed 2026. View Source
• [3] Glennon, R. A. Structural Features Important for σ1 Receptor Binding. Journal of Medicinal Chemistry, 2006, 49(17), 5136-5142. View Source

Metabolic Stability in Human Liver Microsomes

In human liver microsome stability assays, 1-{[(2-methylbutyl)amino]methyl}cyclohexan-1-ol demonstrated 38% parent compound remaining after 1 hour of incubation . This value can be contextualized against the broader aminocyclohexanol class: a structurally related compound (compound 2 in Table 3 of PMC reference) exhibited 56 ± 4.6% remaining under comparable conditions [1]. While direct head-to-head data are not available, this cross-study comparison suggests the target compound undergoes more extensive hepatic metabolism than some analogs, which may be a deliberate design feature for prodrug strategies or rapid clearance applications [2].

Metabolic Stability

Class-level inference

Target: 38% remaining Class ref.: 56 ± 4.6% remaining

Supports hepatic clearance benchmark studies

Human liver microsomes, 1 h

Evidence Dimension	Metabolic stability (% remaining after 1 hour)
Target Compound Data	38% remaining
Comparator Or Baseline	Class representative: 56 ± 4.6% remaining
Quantified Difference	~18 percentage points lower stability (more rapid metabolism)
Conditions	Human liver microsomes, 1 hour incubation, 37°C

Why This Matters

The distinct metabolic stability profile informs compound selection for studies requiring either prolonged exposure (prefer higher stability) or rapid clearance (prefer lower stability), enabling researchers to match the compound to specific experimental requirements.

• [1] PMC Table 3. Metabolic stability data for aminocyclohexanol derivatives. Accessed 2026. View Source
• [2] Labcorp. Metabolic Stability Assays - Technical Overview. Accessed 2026. View Source

1-Position vs. 2-Position Substitution Specificity

The target compound features an aminomethyl group at the 1-position of the cyclohexanol ring (geminal to the hydroxyl group), forming a tertiary alcohol center . In contrast, the regioisomer 2-[(2-methylbutyl)amino]cyclohexan-1-ol (CAS 1247839-60-6) has the amino substituent at the 2-position, resulting in a secondary alcohol and a different spatial orientation of the basic nitrogen . This positional isomerism is known to affect both receptor binding kinetics and physicochemical properties such as logP and hydrogen bonding capacity. The 1-position substitution creates a more sterically hindered environment around the hydroxyl group, potentially reducing metabolic glucuronidation compared to the 2-substituted analog .

Substitution Specificity

Class-level inference

1-aminomethyl (tertiary alcohol) vs. 2-amino (secondary alcohol)

Supports regiochemical SAR studies

Predicted logP ~2.8; structural comparison

Evidence Dimension	Substitution pattern and predicted logP
Target Compound Data	1-aminomethyl substitution; logP ~2.8 (estimated)
Comparator Or Baseline	2-[(2-methylbutyl)amino]cyclohexan-1-ol: 2-amino substitution
Quantified Difference	Regioisomeric difference in substitution position (1-position vs. 2-position)
Conditions	Structural comparison based on CAS registry data

Why This Matters

The unique 1-position aminomethyl substitution creates a tertiary alcohol that is less prone to oxidation and glucuronidation than secondary alcohols, potentially conferring distinct in vivo stability and enabling synthetic access to derivatives that are inaccessible from the 2-substituted isomer.

Commercial Availability and Purity Specification

1-{[(2-Methylbutyl)amino]methyl}cyclohexan-1-ol is available from commercial suppliers with a documented minimum purity specification of 95% and a defined storage condition (long-term storage in a cool, dry place) . In contrast, the structurally similar 4-amino-1-(2-methylbutyl)cyclohexan-1-ol (CID 65916737) is primarily documented in PubChem but lacks widespread commercial availability with comparable purity guarantees [1]. For researchers requiring immediate, quality-assured material without investing in custom synthesis and purification, the target compound offers a procurement advantage over less accessible analogs.

Commercial Specification

Supporting evidence

95% min. purity Commercially stocked

Ready procurement, batch consistency

Compared to limited-availability analogs

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	95% minimum purity, commercially stocked
Comparator Or Baseline	4-Amino-1-(2-methylbutyl)cyclohexan-1-ol: limited commercial availability
Quantified Difference	Readily available vs. custom synthesis required
Conditions	Market analysis as of 2026

Why This Matters

Procurement readiness reduces lead time and ensures batch-to-batch consistency, critical for reproducible research and for laboratories without in-house synthetic chemistry capabilities.

• [1] PubChem. 4-Amino-1-(2-methylbutyl)cyclohexan-1-ol (CID 65916737) - Commercial Availability. Accessed 2026. View Source

1-{[(2-Methylbutyl)amino]methyl}cyclohexan-1-ol: Optimal Use Cases

Sigma-2 Receptor Profiling in Neurological Disease Models

Given its demonstrated sigma-2 receptor binding affinity (Ki = 90 nM) [1], this compound is suitable for in vitro studies aimed at elucidating sigma-2 receptor function in neurological disorders such as Alzheimer's disease, schizophrenia, or neuropathic pain. The distinct sigma-2 engagement profile, compared to sigma-1 preferring ligands like SKF-10047, allows researchers to isolate sigma-2 mediated effects [2].

In Vitro ADME for Moderate Metabolic Clearance

With a documented metabolic stability of 38% remaining after 1 hour in human liver microsomes , this compound serves as a reference tool for establishing metabolic stability baselines in aminocyclohexanol SAR studies. It can be used to benchmark more stable or less stable analogs, or as a starting scaffold for medicinal chemistry optimization targeting specific clearance rates.

Synthetic Scaffold via Tertiary Alcohol Derivatization

The unique 1-position aminomethyl substitution creates a tertiary alcohol center that is resistant to oxidation and amenable to selective functionalization strategies . Researchers can exploit this structural feature to synthesize derivatives that are inaccessible from the more common 2-substituted regioisomers, expanding the chemical space of sigma receptor ligands .

Standardized Reagent for Cross-Laboratory Reproducibility

The compound's commercial availability with a specified 95% minimum purity makes it a reliable reagent for multi-center studies requiring consistent material quality. This reduces variability introduced by in-house synthesis and purification, enhancing the reproducibility of pharmacological and ADME data across different research sites.

Application

Selection Property

Validation Focus

Sigma-2 receptor pathway studies

Sigma-2 subtype engagement

Receptor binding selectivity

Metabolic stability benchmarking

Hepatic clearance profile

Microsomal stability assay context

Regioselective derivatization scaffold

1-position tertiary alcohol

Synthetic accessibility

Cross-laboratory reproducibility studies

Commercial purity specification

Batch-to-batch consistency

• [1] BindingDB. BDBM50604967 (CHEMBL1698776) - Sigma 2 receptor binding affinity. Ki = 90 nM. Accessed 2026. View Source
• [2] Glennon, R. A. Structural Features Important for σ1 Receptor Binding. Journal of Medicinal Chemistry, 2006, 49(17), 5136-5142. View Source